Cas no 145555-03-9 (Spiro[9H-fluorene-9,4'-imidazolidine]-2',5'-dione,2,7-difluoro-4-methoxy-, (4'S)-)

• Product Name: Spiro[9H-fluorene-9,4'-imidazolidine]-2',5'-dione,2,7-difluoro-4-methoxy-, (4'S)-
• CAS No: 145555-03-9
• MF: C₁₆H₁₀F₂N₂O₃
• MW: 316.259010791779
• CID: 188884
• PubChem ID: 3081878
• Update Time: 2025-04-19

Spiro[9H-fluorene-9,4'-imidazolidine]-2',5'-dione,2,7-difluoro-4-methoxy-, (4'S)- Chemical and Physical Properties

Names and Identifiers

• Spiro[9H-fluorene-9,4'-imidazolidine]-2',5'-dione,2,7-difluoro-4-methoxy-, (4'S)-
• (9S)-2,7-difluoro-4-methoxyspiro[fluorene-9,5'-imidazolidine]-2',4'-dione
• I2K7TQ5NOA
• Spiro(9H-fluorene-9,4'-imidazolidine)-2',5'-dione, 2,7-difluoro-4-methoxy-, (S)-
• AL-3152, (S)-
• (-)-AL03152
• AL 3803
• 2,7-DIFLUORO-5-METHOXYSPIRO(9H-FLUORENE-9,4'-IMIDAZOLIDINE)-2',5'-DIONE, L-, S-
• 145555-03-9
• (-)-ALO-3152
• AL-3803
• UNII-I2K7TQ5NOA
• AKOS040750282

• Inchi： 1S/C16H10F2N2O3/c1-23-12-6-8(18)5-11-13(12)9-3-2-7(17)4-10(9)16(11)14(21)19-15(22)20-16/h2-6H,1H3,(H2,19,20,21,22)/t16-/m0/s1
• InChI Key： FYDPXVSFSSBHGW-INIZCTEOSA-N
• SMILES： FC1=CC(=C2C3C=CC(=CC=3[C@@]3(C(NC(N3)=O)=O)C2=C1)F)OC

Computed Properties

• Exact Mass: 316.066
• Monoisotopic Mass: 316.06594851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Color/Form: Solid powder
• PSA: 67.43

Spiro[9H-fluorene-9,4'-imidazolidine]-2',5'-dione,2,7-difluoro-4-methoxy-, (4'S)- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).